![molecular formula C22H27FN2O3 B4738832 N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide](/img/structure/B4738832.png)
N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide
Overview
Description
N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as 'F 18 FP-TZTP' and is utilized in the development of radiotracers for positron emission tomography (PET) imaging. PET is a non-invasive imaging technique that is used to visualize the metabolic activity of cells in the body. F 18 FP-TZTP is a promising radiotracer that has shown potential in the diagnosis and treatment of various diseases.
Mechanism of Action
F 18 FP-TZTP binds selectively to dopamine D3 receptors in the brain and has a high affinity for these receptors. The binding of F 18 FP-TZTP to these receptors can be visualized using N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide imaging, allowing for the accurate measurement of dopamine D3 receptor density in the brain.
Biochemical and Physiological Effects:
F 18 FP-TZTP has been shown to have minimal biochemical and physiological effects. It is rapidly cleared from the body and does not accumulate in any particular organ or tissue. This makes it a safe and effective radiotracer for use in this compound imaging.
Advantages and Limitations for Lab Experiments
The advantages of F 18 FP-TZTP include its high selectivity for dopamine D3 receptors, its rapid clearance from the body, and its potential use in the diagnosis and treatment of various diseases. However, its limitations include the high cost of production and the need for specialized equipment and expertise for its synthesis and use.
Future Directions
There are several future directions for the use of F 18 FP-TZTP in scientific research. These include the development of new radiotracers based on F 18 FP-TZTP, the exploration of its potential use in the diagnosis and treatment of other diseases, and the optimization of its synthesis and imaging protocols to improve its accuracy and efficiency.
In conclusion, F 18 FP-TZTP is a promising radiotracer that has shown potential in the diagnosis and treatment of various diseases. Its high selectivity for dopamine D3 receptors and minimal biochemical and physiological effects make it a safe and effective radiotracer for use in N-{[1-(3,4-dimethoxybenzyl)-3-piperidinyl]methyl}-4-fluorobenzamide imaging. As scientific research continues to evolve, F 18 FP-TZTP will undoubtedly play an important role in the development of new diagnostic and therapeutic strategies for a wide range of diseases.
Scientific Research Applications
F 18 FP-TZTP has been extensively studied for its potential use in the diagnosis and treatment of various diseases. It has shown promising results in the imaging of neuroreceptor binding sites in the brain, particularly in the case of dopamine D3 receptors. This has significant implications in the diagnosis and treatment of diseases such as Parkinson's disease and schizophrenia.
properties
IUPAC Name |
N-[[1-[(3,4-dimethoxyphenyl)methyl]piperidin-3-yl]methyl]-4-fluorobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27FN2O3/c1-27-20-10-5-16(12-21(20)28-2)14-25-11-3-4-17(15-25)13-24-22(26)18-6-8-19(23)9-7-18/h5-10,12,17H,3-4,11,13-15H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHCLOVKFQIGCOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.